3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C12H13ClN2O2/c1-12(2)10(16)15(11(17)14-12)7-8-5-3-4-6-9(8)13/h3-6H,7H2,1-2H3,(H,14,17)
• InChI Key: HJPBKOGHLJFVMC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC2=CC=CC=C2Cl)C
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol

Description

3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and other conditions. Clonidine is classified as an alpha-2 adrenergic receptor agonist and works by reducing the activity of the sympathetic nervous system. In

Mechanism of Action

3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione works by binding to alpha-2 adrenergic receptors, which are located throughout the body, including in the brain and peripheral nervous system. By binding to these receptors, 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione reduces the release of norepinephrine, a neurotransmitter that is involved in the sympathetic nervous system's fight or flight response. This leads to a decrease in heart rate, blood pressure, and other physiological responses associated with stress.
Biochemical and Physiological Effects
In addition to its effects on blood pressure and heart rate, 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been shown to have a variety of other biochemical and physiological effects. For example, 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been shown to reduce the release of certain stress hormones, such as cortisol and adrenaline. 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has also been shown to increase the release of growth hormone and prolactin. Additionally, 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been shown to have analgesic properties and can reduce pain perception.

Advantages and Limitations for Lab Experiments

3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects on the sympathetic nervous system can be easily measured. Additionally, 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has a well-established safety profile, making it a suitable candidate for use in animal studies. However, one limitation of 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione is that its effects can be variable depending on the dose and route of administration. Additionally, 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione can have off-target effects that may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione. One area of interest is the potential use of 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione in the treatment of chronic pain. Studies have shown that 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione can reduce pain perception, but more research is needed to determine its efficacy in chronic pain conditions. Additionally, there is interest in exploring the use of 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione in combination with other medications to enhance its therapeutic effects. Finally, further research is needed to better understand the mechanism of action of 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione and its effects on various physiological systems.
Conclusion
3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione is a medication with a well-established safety profile that has been extensively studied for its therapeutic potential in various medical conditions. Its effects on the sympathetic nervous system make it a suitable candidate for use in laboratory experiments, although its variable effects and off-target effects should be considered. Future research on 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione will likely focus on its potential use in chronic pain, combination therapies, and further elucidation of its mechanism of action.

Synthesis Methods

3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione can be synthesized through a multi-step process. The first step involves the reaction of 2-chlorobenzyl chloride with 2,6-dimethylimidazole in the presence of a base to form 2-(2-chlorobenzyl)-2,6-dimethylimidazolidine. This intermediate is then converted to 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione through a series of reactions involving hydrogenation and cyclization.

Scientific Research Applications

3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has been extensively studied for its therapeutic potential in various medical conditions. In addition to its use in hypertension and ADHD, 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has shown promise in the treatment of opioid withdrawal, menopausal hot flashes, and Tourette's syndrome. 3-[(2-Chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione has also been studied for its potential role in reducing perioperative opioid requirements and improving postoperative pain management.